Cas no 1805443-48-4 (6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile
• CAS No: 1805443-48-4
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4864828
• Update Time: 2025-10-17

6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-6-3-4(8(10)11)7(14(15)16)5(13-6)1-2-12/h3,8H,1H2
• InChI Key： FEXFOSKWIRFVIC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CC#N)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile

Introduction to 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile (CAS No. 1805443-48-4)

6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile, with the CAS number 1805443-48-4, is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a bromo substituent, a difluoromethyl group, a nitro group, and an acetonitrile moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile involves a series of well-defined chemical reactions. The initial step typically involves the formation of a brominated pyridine derivative, followed by the introduction of the difluoromethyl group through a suitable fluorination reagent. The nitration step is then carried out to introduce the nitro group, and finally, the acetonitrile functionality is added via a cyano group substitution reaction. Each step in this synthetic pathway is crucial for ensuring the purity and yield of the final product.

In recent years, 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. The presence of the bromo and difluoromethyl groups provides opportunities for further functionalization and optimization, making it a valuable starting material for drug discovery programs.

The biological activity of 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile has been evaluated in several preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various pathological conditions. For instance, it has been reported to inhibit kinases involved in cancer signaling pathways, making it a promising lead compound for anticancer drug development.

Beyond its potential as a drug candidate, 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile has also been explored for its utility in chemical biology research. Its unique structure allows it to serve as a probe molecule for studying protein-protein interactions and enzyme mechanisms. This makes it an invaluable tool for understanding complex biological processes at the molecular level.

In terms of safety and handling, it is important to note that while 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile is not classified as a hazardous material, proper precautions should be taken during its synthesis and use. This includes working under well-ventilated conditions and using appropriate personal protective equipment (PPE) to minimize exposure risks.

The future prospects for 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile are promising. Ongoing research efforts aim to further elucidate its mechanism of action and optimize its pharmacological properties. Additionally, there is growing interest in exploring its potential as a scaffold for developing new therapeutic agents targeting unmet medical needs.

In conclusion, 6-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile (CAS No. 1805443-48-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an important compound for both academic research and industrial applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutics and chemical tools.